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Compound of Interest

Compound Name: 8-ETHOXYCARBONYLOCTANOL

Cat. No.: B043726 Get Quote

This technical guide provides a comprehensive overview of the chemical and physical

properties of 8-ethoxycarbonyloctanol, alongside detailed experimental protocols for its

synthesis and analysis. This document is intended for researchers, scientists, and

professionals in the field of drug development and chemical research who require a thorough

understanding of this bifunctional molecule.

Core Chemical Properties
8-Ethoxycarbonyloctanol, also known as ethyl 8-hydroxyoctanoate, is an organic molecule

containing both a hydroxyl and an ethyl ester functional group. Its bifunctionality makes it a

versatile building block in organic synthesis. While extensive experimental data for this specific

compound is not widely available, its properties can be estimated based on its structure and

comparison with analogous long-chain esters and alcohols.

Physicochemical Data
The following table summarizes the known and estimated physicochemical properties of 8-
ethoxycarbonyloctanol.
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Property Value Source

IUPAC Name Ethyl 8-hydroxyoctanoate ChemScene

Synonyms

8-Ethoxycarbonyloctanol, 8-

Hydroxyoctanoic acid ethyl

ester

ChemScene

CAS Number 93892-06-9 ChemScene

Molecular Formula C₁₀H₂₀O₃ ChemScene

Molecular Weight 188.26 g/mol ChemScene

Boiling Point 258.19 °C (estimated) The Good Scents Company[1]

Vapor Pressure
0.002 mmHg @ 25 °C

(estimated)
The Good Scents Company[1]

Flash Point 97.50 °C (estimated) The Good Scents Company[1]

logP (o/w) 1.88 - 1.936 (estimated)
ChemScene, The Good Scents

Company[1][2]

Topological Polar Surface Area

(TPSA)
46.5 Å² ChemScene[2]

Hydrogen Bond Donors 1 ChemScene[2]

Hydrogen Bond Acceptors 3 ChemScene[2]

Rotatable Bonds 8 ChemScene[2]

Storage Conditions Sealed in dry, 2-8°C ChemScene[2]

Experimental Protocols
The following sections detail the methodologies for the synthesis and characterization of 8-
ethoxycarbonyloctanol.

Synthesis via Fischer Esterification
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A common and straightforward method for the synthesis of 8-ethoxycarbonyloctanol is the

Fischer esterification of 8-hydroxyoctanoic acid with ethanol in the presence of an acid catalyst.

Materials:

8-hydroxyoctanoic acid

Absolute ethanol

Concentrated sulfuric acid (or other acid catalyst)

Diethyl ether

Saturated sodium bicarbonate solution

Anhydrous sodium sulfate

Round-bottom flask

Reflux condenser

Heating mantle

Separatory funnel

Rotary evaporator

Procedure:

In a round-bottom flask, dissolve 8-hydroxyoctanoic acid in an excess of absolute ethanol

(e.g., 10-20 molar equivalents).

Slowly add a catalytic amount of concentrated sulfuric acid (e.g., 1-2% of the moles of

carboxylic acid) to the solution while stirring.

Attach a reflux condenser and heat the mixture to a gentle reflux for 4-6 hours. The reaction

progress can be monitored by thin-layer chromatography (TLC).

After the reaction is complete, allow the mixture to cool to room temperature.
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Remove the excess ethanol using a rotary evaporator.

Dissolve the residue in diethyl ether and transfer it to a separatory funnel.

Wash the organic layer with a saturated sodium bicarbonate solution to neutralize the acid

catalyst. Repeat this washing until no more gas evolves.

Wash the organic layer with brine.

Dry the organic layer over anhydrous sodium sulfate.

Filter off the drying agent and concentrate the filtrate using a rotary evaporator to obtain the

crude 8-ethoxycarbonyloctanol.

The crude product can be purified by vacuum distillation or column chromatography.

Reaction Workup Purification

8-Hydroxyoctanoic Acid +
Ethanol + H₂SO₄ (cat.)

Heat under Reflux
(4-6 hours) Remove Excess EthanolCooling Dissolve in Et₂O,

Wash with NaHCO₃ (aq) Dry with Na₂SO₄ Remove Et₂O Vacuum Distillation or
Column Chromatography Pure 8-Ethoxycarbonyloctanol

Click to download full resolution via product page

Synthesis and Purification Workflow for 8-Ethoxycarbonyloctanol.

Characterization by Gas Chromatography-Mass
Spectrometry (GC-MS)
GC-MS is a powerful analytical technique for the identification and quantification of volatile and

semi-volatile compounds like 8-ethoxycarbonyloctanol.

Instrumentation:

Gas chromatograph coupled with a mass spectrometer (GC-MS)

Capillary column suitable for fatty acid ester analysis (e.g., DB-WAX or similar)
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Helium as carrier gas

Sample Preparation:

Prepare a stock solution of the synthesized 8-ethoxycarbonyloctanol in a suitable solvent

(e.g., dichloromethane or hexane) at a concentration of 1 mg/mL.

Prepare a series of dilutions from the stock solution for calibration.

GC-MS Parameters (Typical):

Injector Temperature: 250 °C

Oven Program:

Initial temperature: 80 °C, hold for 2 minutes

Ramp: 10 °C/min to 240 °C

Hold at 240 °C for 5 minutes

Carrier Gas Flow: 1 mL/min (constant flow)

MS Transfer Line Temperature: 250 °C

Ion Source Temperature: 230 °C

Ionization Mode: Electron Ionization (EI) at 70 eV

Mass Range: m/z 40-400

Data Analysis: The retention time of the peak corresponding to 8-ethoxycarbonyloctanol can

be used for its identification by comparing it with a standard. The mass spectrum will show a

characteristic fragmentation pattern, which can be used for structural confirmation. The

molecular ion peak (M⁺) may be observed at m/z 188, although it might be weak or absent.

Characteristic fragment ions would include those resulting from the loss of an ethoxy group (M-

45), a hydroxyl group (M-17), and cleavage of the alkyl chain.
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General Workflow for GC-MS Analysis.

Hypothetical Biological Signaling Pathway
As a fatty acid ester, 8-ethoxycarbonyloctanol could potentially be metabolized by cellular

enzymes, such as esterases, to release 8-hydroxyoctanoic acid and ethanol. 8-

Hydroxyoctanoic acid could then enter fatty acid metabolic pathways. This hypothetical

pathway is relevant in the context of drug development, where such a molecule could be

designed as a prodrug to deliver a biologically active carboxylic acid.
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Hypothetical Metabolic Fate of 8-Ethoxycarbonyloctanol.

Disclaimer: The information provided in this technical guide is for research and informational

purposes only. The experimental protocols are representative and may require optimization for

specific laboratory conditions. The biological pathway is hypothetical and requires experimental

validation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b043726#8-ethoxycarbonyloctanol-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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